Cas no 1804583-61-6 (2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1804583-61-6
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910417
• Update Time: 2025-10-28

2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-6-3(2-13)4(1-5(9)14-6)15-7(10,11)12/h1H
• InChI Key： SKZJUXZWWUMNAW-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=C(N=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine

Comprehensive Guide to 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804583-61-6)

2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804583-61-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are known for their versatility in organic synthesis and drug development. The presence of multiple functional groups, including bromo, cyano, fluoro, and trifluoromethoxy, makes this compound a valuable intermediate for constructing complex molecular architectures.

The molecular structure of 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine features a pyridine ring substituted with bromine at the 2-position, a cyano group at the 3-position, fluorine at the 6-position, and a trifluoromethoxy group at the 4-position. These substituents contribute to the compound's unique reactivity and physicochemical properties. Researchers often utilize this compound in cross-coupling reactions, nucleophilic substitutions, and other transformations to synthesize biologically active molecules.

In recent years, the demand for fluorinated pyridines like 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine has surged due to their role in developing next-generation pharmaceuticals. Fluorine-containing compounds are particularly sought after because of their ability to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. This compound is frequently employed in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs, aligning with current trends in precision medicine and targeted therapies.

Beyond pharmaceuticals, 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine finds applications in agrochemical research. The trifluoromethoxy group is a common motif in modern pesticides and herbicides, offering improved efficacy and environmental profiles. Researchers are exploring its potential in designing novel crop protection agents that address emerging challenges such as pest resistance and climate change.

The synthesis of 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine typically involves multi-step procedures, starting from commercially available pyridine precursors. Key steps may include halogenation, cyanation, and fluorination reactions, often requiring specialized catalysts and conditions. Recent advancements in flow chemistry and green chemistry have optimized the production process, reducing waste and improving yields.

Analytical characterization of 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine is performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and identity, which are critical for research and industrial applications. The compound's stability under various conditions is also a subject of ongoing study, particularly for storage and handling protocols.

Market trends indicate growing interest in custom synthesis of 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine, driven by the pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and contract research organizations (CROs) are expanding their portfolios to include such advanced intermediates. Additionally, the rise of AI-driven drug discovery has increased the demand for diverse building blocks like this compound, as computational models predict novel bioactive structures.

Researchers frequently inquire about the solubility, reactivity, and handling precautions for 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine. While the compound is generally stable under inert conditions, proper storage in a cool, dry environment is recommended. Compatibility with common organic solvents, such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), makes it convenient for laboratory use.

Future research directions for 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine may explore its utility in metal-catalyzed reactions and photocatalysis, areas gaining traction in synthetic chemistry. The compound's potential in bioconjugation and probe development for biological studies is another exciting avenue. As the scientific community continues to innovate, this pyridine derivative is poised to play a pivotal role in advancing molecular science.

In summary, 2-Bromo-3-cyano-6-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804583-61-6) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its unique structural features and reactivity profile make it indispensable for researchers aiming to push the boundaries of chemical innovation. With the ongoing evolution of synthetic methodologies and increasing demand for fluorinated compounds, this pyridine derivative remains at the forefront of cutting-edge research.